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Compound of Interest

Compound Name: 5,7-Dibromo-1-indanone

Cat. No.: B1591057 Get Quote

This guide provides a detailed protocol for the safe and compliant disposal of 5,7-Dibromo-1-
indanone, a halogenated organic compound frequently used in synthetic chemistry and drug

development. Adherence to these procedures is critical not only for regulatory compliance but

also for ensuring the safety of laboratory personnel and protecting the environment. The

principles outlined here are grounded in established safety standards from regulatory bodies

like the Occupational Safety and Health Administration (OSHA) and the Environmental

Protection Agency (EPA).

Section 1: Hazard Identification & Risk Assessment
Before handling any chemical, a thorough understanding of its potential hazards is essential.

5,7-Dibromo-1-indanone is a brominated aromatic ketone. While specific toxicological data for

this exact compound is limited, its structure and the data from analogous brominated

compounds necessitate careful handling.

The primary hazard classification for this compound is as a halogenated organic substance.

This classification is the single most important factor determining its disposal pathway.[1][2]

Compounds in this category require specific disposal methods due to the environmental and

health risks they pose if managed improperly. The combustion of halogenated materials can

produce acidic gases (such as hydrogen bromide), which require specialized incineration

facilities equipped with scrubbers.[3][4]

Based on Safety Data Sheets (SDS) for similar compounds like 5-Bromo-1-indanone and 6-

Bromo-1-indanone, it is prudent to assume that 5,7-Dibromo-1-indanone may cause skin
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irritation, serious eye irritation, and potential respiratory irritation.[5]

Table 1: Physicochemical Properties of 5,7-Dibromo-1-indanone

Property Value Source

CAS Number 923977-18-8 [6]

Molecular Formula C₉H₆Br₂O [6]

Molecular Weight 289.95 g/mol [6]

Physical Form Solid [6]

Melting Point 143-147 °C [6]

| Hazard Classification| Acute Toxicity 4 (Oral) |[6] |

Section 2: The Core Principle: Waste Segregation
The cornerstone of compliant chemical waste management is rigorous segregation. Mixing

different waste categories not only creates safety hazards but also significantly increases

disposal costs and environmental liability.

The Causality Behind Segregation: 5,7-Dibromo-1-indanone waste must never be mixed with

non-halogenated organic waste. The reason is chemical: standard incinerators used for non-

halogenated solvents are not equipped to handle the corrosive acid gases produced by burning

bromine-containing compounds. Therefore, all waste containing 5,7-Dibromo-1-indanone—

whether it's the pure compound, contaminated consumables, or solutions—must be designated

as Halogenated Organic Waste.[1][2]

The following workflow diagram illustrates the critical decision-making process for waste

segregation in the laboratory.
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Caption: Waste Segregation Workflow for 5,7-Dibromo-1-indanone.

Section 3: Standard Operating Procedure (SOP) for
Disposal
This SOP provides a step-by-step methodology for the collection and disposal of waste

containing 5,7-Dibromo-1-indanone. This procedure should be incorporated into your

laboratory's Chemical Hygiene Plan as required by OSHA.[7][8]

Step 1: Required Personal Protective Equipment (PPE) Before handling the chemical or its

waste, ensure you are wearing the appropriate PPE:

Eye Protection: Safety glasses with side shields or chemical splash goggles.
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Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A standard laboratory coat.

Step 2: Waste Container Selection and Preparation

Select a Compatible Container: Use a designated hazardous waste container that is leak-

proof and has a secure, screw-top lid.[9][10] Glass bottles are often suitable for this type of

waste. Ensure the container is in good condition.

Location: The waste container should be kept at or near the point of generation, in a

designated Satellite Accumulation Area (SAA), such as a fume hood or a secondary

containment tray.[10]

Step 3: Labeling the Waste Container Proper labeling is a critical compliance requirement.

Timing: The container must be labeled before the first addition of waste.[4]

Content: The label must include:

The words "Hazardous Waste".

The full chemical name(s) of the contents: "Waste 5,7-Dibromo-1-indanone". Do not use

abbreviations or chemical formulas.[4] If it is a solution, list all components and their

approximate percentages.

A clear indication of the associated hazards (e.g., "Toxic," "Irritant").

Step 4: Transferring Waste

Solid Waste: Use a dedicated spatula or scoop to transfer solid 5,7-Dibromo-1-indanone
into the waste container.

Contaminated Labware: Items like gloves, weighing paper, or pipette tips that are

contaminated with the compound should be placed in a designated solid waste stream, often

a lined container or bag specifically for "Halogenated Solid Waste."
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Solutions: If the waste is in a solvent, transfer the liquid carefully using a funnel to prevent

spills.

Container Management: Keep the waste container closed at all times except when actively

adding waste.[4][9] This minimizes the release of vapors and prevents spills.

Step 5: Temporary Storage in the Laboratory (SAA)

Store the sealed and labeled waste container in its designated SAA.

Ensure the storage area is away from heat, ignition sources, and incompatible materials like

strong acids, bases, or oxidizing agents.[5][9]

Do not accumulate excessive amounts of waste. Adhere to your institution's limits for waste

volume and storage time (e.g., regulations may limit storage to 90 days).[10]

Step 6: Arranging for Final Disposal

Contact your institution's Environmental Health & Safety (EHS) office to schedule a pickup

for the full waste container.

Waste must be transported and disposed of by a licensed hazardous waste disposal facility.

[10][11] Under no circumstances should this chemical waste be poured down the drain or

placed in the regular trash.[2][5]

Section 4: Emergency Procedures for Spills
In the event of a small spill of solid 5,7-Dibromo-1-indanone:

Alert Personnel: Notify others in the immediate area.

Isolate: Restrict access to the spill area.

Protect Yourself: Wear your standard PPE (lab coat, gloves, eye protection).

Contain and Clean: Gently sweep up the solid material and place it into a properly labeled

hazardous waste container for disposal.[5] Avoid creating dust.[5]
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Decontaminate: Wipe the area with an appropriate solvent and paper towels. Place the used

cleaning materials into the solid hazardous waste stream.

Report: Report the spill to your laboratory supervisor or EHS department, following your

institution's policy.

Section 5: Regulatory Compliance Overview
The procedures in this guide are designed to comply with key federal regulations:

OSHA 29 CFR 1910.1450: "Occupational exposure to hazardous chemicals in laboratories"

(The Laboratory Standard) mandates the creation of a Chemical Hygiene Plan to protect

employees.[8] Your lab's specific procedures for handling and disposing of this compound

should be part of your plan.

Environmental Protection Agency (EPA): Under the Resource Conservation and Recovery

Act (RCRA), the EPA regulates all stages of hazardous waste management, from generation

to final disposal.[12] Classifying 5,7-Dibromo-1-indanone as a halogenated organic waste

is a primary step in complying with RCRA.

By following this guide, researchers, scientists, and drug development professionals can

ensure the safe, responsible, and compliant disposal of 5,7-Dibromo-1-indanone, fostering a

culture of safety and environmental stewardship within the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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